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Compound of Interest |

Compound Name: p-Ranolazine

CAS No.: 1393717-45-7

Cat. No.: B1145470

\ J

This guide outlines the definitive disposal procedures for Ranolazine (often denoted in
synthesis logs as p-Ranolazine or related piperazine precursors). While Ranolazine is not
classified as a P-listed (acutely toxic) substance under US EPA RCRA regulations, it possesses
specific aquatic toxicity profiles that mandate strict "Zero-Drain" discharge protocols.

The Core Directive: The solution to pollution is not dilution. Ranolazine is harmful to aquatic life
with long-lasting effects (H412). Standard wastewater treatment plants cannot effectively
degrade the stable piperazine ring structure, leading to bioaccumulation in downstream
ecosystems. High-temperature incineration is the only validated disposal method.

Hazard Profile & Waste Characterization

Before disposal, you must characterize the waste stream. Ranolazine presents as a white to
off-white solid.
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Property Specification Operational Implication

Use for waste manifest

CAS Number 95635-55-5 )
labeling.
Standard PPE (Nitrile gloves,
GHS Classification Irritant (H315, H319, H335) safety glasses) is sufficient for
handling.
) ] ] CRITICAL: Strictly prohibited
Environmental Aquatic Chronic 3 (H412) ] ]
from sink disposal.
Regulated as "Non-RCRA
) Regulated Pharmaceutical
RCRA Status Non-listed (Not P or U) ] )
Waste" unless mixed with
hazardous solvents.
. _ _ Requires incineration >1000°C
Thermal Stability Stable piperazine core

for complete mineralization.

Disposal Decision Matrix (Workflow)

The following logic gate determines the correct waste stream for your material.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Generation
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Figure 1: Waste Stream Segregation Logic. Note that while pure Ranolazine is Non-RCRA,
mixing it with HPLC solvents usually upgrades the waste to RCRA Hazardous (Ignitable/Toxic).

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Substance & Expired
Stock)

Context: Disposal of bulk powder, expired reference standards, or failed synthesis batches.

o Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar.
Glass is acceptable but poses a breakage risk during transport.
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o Labeling: Apply a "Non-RCRA Regulated Pharmaceutical Waste" label.
o Constituents: "Ranolazine (95635-55-5) - 100%"
o Hazard Checkbox: Mark "Toxic to Aquatic Life."

e Segregation: Do not mix with strong oxidizers or acids in the same waste container, as the
amine groups in Ranolazine can react exothermically or form degradants.

o Final Disposal: Transfer to the facility's Blue or White Pharmaceutical Waste Bin for off-site
incineration.

o Why Incineration? Landfilling (even in lined landfills) risks leachate contamination.
Incineration ensures the destruction of the bioactive pharmacophore.

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquors)

Context: Ranolazine dissolved in Acetonitrile, Methanol, or Water.

Characterization: The hazard is now driven by the solvent, not just the drug.

o Example: 50% Acetonitrile / 50% Water + 1mg/mL Ranolazine.

o Classification:RCRA Hazardous Waste (Ignitable - D0O01).

Collection: Collect in a dedicated "Organic Solvent Waste" carboy (Safety Can).

o Compatibility: Ensure the carboy material (usually HDPE or Stainless Steel) is compatible
with the solvent.

Labeling:

o Constituents: List all solvents + "Trace Ranolazine."

o Hazards: Flammable, Irritant.

Disposal: This stream goes to Fuel Blending or Chemical Incineration.
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o Scientific Note: Never pour HPLC waste down the drain. Even if the solvent is water-
heavy, the Ranolazine content violates "Zero Discharge" permits for bioactive agents.

Emergency Procedures: Spill Response

In the event of a powder spill (>109) or liquid release:

PPE Upgrade: Wear double nitrile gloves and a N95/P100 particulate respirator if powder is
aerosolized.

e Containment:

o Solids: Cover with wet paper towels to prevent dust generation. Gently sweep into a
dustpan.

o Liquids: Use absorbent pads or vermiculite.
» Decontamination: Wash the surface 3x with soap and water.

o Mechanism:[1][2][3][4][5][6] Ranolazine is moderately lipophilic (LogP ~2.1). Simple water
rinsing is ineffective; a surfactant (soap) is required to solubilize and remove residues.

o Disposal of Cleanup Materials: All contaminated wipes and pads must be treated as Solid
Chemical Waste (Black Bin), not regular trash.

Regulatory Compliance & References

Compliance is based on the "Cradle-to-Grave" principle mandated by the Resource
Conservation and Recovery Act (RCRA).

o US EPA 40 CFR Part 266 Subpart P: Hazardous Waste Pharmaceuticals. Even if Ranolazine
is not "hazardous" by listing, managing it under Subpart P standards is the industry best
practice for liability protection.

o European Waste Catalogue (EWC): Code 18 01 09 (medicines other than those mentioned
in 18 01 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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